From the perspective of developing robust mid-infrared (mid-IR) integrated photonic devices, barium-gallium-germanium (BGG) oxide glasses are strong candidates among other mid-IR glasses. Indeed, compared to fluoride, tellurite or chalcogenide glasses, BGG glasses present the highest thermal and chemical stabilities, while transmitting light up to 6 µm. In parallel to this, technological advances in ultrafast direct laser writing (UDLW)-based devices are driving the development of novel photonic glasses. Specifically, there is a need to identify the most efficient mid-infrared transmitting BGG glass compositions for sustaining the UDLW process. In this article, we thoroughly investigate the BGG physicochemical properties through absorption and Raman spectroscopies, refractive index, density, and glass transition temperature measurements in two relevant glass series: one via a Ga3+/Ge4+ ratio fixed to 1 and a barium content varying from 25 to 40 cationic percent, the other via a 2Ba2+/Ga3+ ratio fixed to 1 and a germanium content varying from 20 to 80 cationic percent. In the meantime, we explore the photosensitivity of these glasses under UDLW. Our findings reveal the valuable role of both barium and gallium ions, notably through their concentration, structural stabilization sites and viscosity influence. Finally, we demonstrate the fabrication of an 8.2 cm-long UDLW-induced waveguide with propagation losses of < 0.3 dB.cm-1 at 1550 nm.

Insufficient hole injection and current nonuniformity caused by the nature of the p-AlGaN hole injection layer (HIL) are two issues impeding the advances in the optical and electrical properties of AlGaN-based deep ultraviolet light-emitting diodes (DUV LEDs). To simultaneously improve the hole injection efficiency and current uniformity, an Al-linearly-decreasing AlGaN PN junction (ALD AlGaN PN junction) is proposed to replace the conventional p-AlGaN HIL with a constant Al component. The barrier height for holes at the interface between the p-type electron blocking layer (p-EBL) and HIL as well as the hole concentration and resistance in the p-AlGaN HIL can be modulated at the same time by the proposed ALD AlGaN PN junction. As a result, the hole injection efficiency is enhanced due to the reduced barrier height at the p-EBL/HIL interface and the polarization-induced three-dimensional hole gas (3DHG) induced in the proposed ALD AlGaN PN junction HIL. In addition, the lateral current uniformity is improved by the properly regulated resistance in the p-AlGaN HIL, which can be ascribed to the additional barrier for holes in the valence band because of the incorporated ALD AlGaN PN junction. The proposed DUV LED with ALD AlGaN PN junction exhibits enhanced EQE by a factor of 39.2% at 100 A/cm2 and simultaneously improved current uniformity in the active region. This designed ALD AlGaN PN junction structure provides a promising strategy for achieving high-performance DUV LEDs.

Single-crystalline layers of 12 at.% Tb3+, 5 at.% Gd3+:LiYF4 were grown by the liquid phase epitaxy method on (001) oriented bulk undoped LiYF4 substrates using LiF as a solvent. The growth temperature was 737–740 °C, the growth duration was 15 - 25 min, and the layer thickness was 40–90 µm. The structural, morphological, vibronic and spectroscopic properties of the layers were studied. Tb3+ ions were uniformly distributed in the layers with no diffusion into the substrate. Polarized Raman spectroscopy confirmed the orientation of the layers (growth along the [001] direction). Under excitation in the blue, the layers exhibited intense green emission. For the 5D4 → 7F5 Tb3+ transition, the peak stimulated-emission cross-section is 1.28 × 10−21 cm2 at 542.0 nm for π-polarization. The luminescence lifetime of the 5D4 Tb3+ state is 5.05 ms at room temperature. The crystal-field splitting of Tb3+ multiplets was determined at low temperature. The developed epitaxies are promising for green and yellow waveguide lasers.

Stratified optical films have fascinating optical properties and many important applications. Here we report a theoretical study of stepwise twisted stratified anisotropic optical media. We used Fourier transform to analyze the helical component of the dielectric tensor of the media. We then used the Berreman 4 × 4 method to calculate the reflection spectrum of the media. We discovered that right-handed and left-handed helices could coexist in stepwise twisted layers, which producing a simultaneous reflection of right-handed and left-handed circularly polarized light. This feature can be used to produce films with superior reflection properties, such as high reflectance, broad bandwidth reflection and short wavelength reflection.

A significant amount of control of exciton-polaritons has been achieved over the past decades, including their creation, localization in desired modes, coupling between modes, manipulation by control fields, and detection. As quantum particles maintain coherence (correlations) for some time and interact (causing the evolution of those correlations), exciton-polaritons underlie an emerging field of quantum polaritonics.

Recent computational models led to the conclusion that replacing AlPO4 with BPO4 when doped into SiO­2 results in a lower refractive index of the subsequent glass [Opt. Mater. Express 13(4), 935 (2023) [CrossRef] ]. This finding is conceptually important since there is always value in having a greater diversity of dopant systems by which to tailor the refractive index profile of silica fibers, not to mention their spectroscopic and other properties. This is especially the case for high energy laser fibers, which are quite highly modified from a compositional perspective relative to telecom fibers. However, as this Comment shows, experimental results on the BPO4-SiO2 join, dating back nearly 75 years, clearly refute the theoretical predictions. Also refuted are the computed values and trends along the AlPO4-SiO2 join, a very important material system for laser fibers.

In the present work, we report on the preparation of silicate glass containing crystals by means of melting a mixture of YbPO4 xenotime structured crystals and SiO2 nanoparticles. This nanoparticle mixture is used for preparation of large volume core preforms for laser active optical fiber. Temperature dependent sintering and fiber drawing experiments at temperatures up to about 2000 °C were conducted in order to assess the integrity of the crystals in the preform and fiber, respectively. The survival of YbPO4 crystalline particles in silica was investigated by X-ray diffraction (XRD), electron probe microanalysis (EPMA), Raman spectroscopy as well as static and time resolved fluorescence measurements. It was found that the particles withstand the high-temperature steps during the fiber fabrication process. XRD and spectroscopic measurements suggest that the Yb ions are located in a crystalline but also in an amorphous silica-dominated surrounding in the fiber, suggesting the partial decomposition of the crystals during the fiber fabrication.

We demonstrate periodic poling of large aperture Rb-doped KTP (RKTP) crystals with a QPM period of 3.43 µm via coercive field engineering. The periodically-poled RKTP has excellent pattern-fidelity, with a second harmonic generation (SHG) conversion efficiency of 1.4%/Wcm at 405 nm. We use ion-exchange (IE) to fabricate grating of high-and-low coercive fields and establish that the depth of the in-diffused Rb+ is the main parameter to achieve sufficiently large coercive field contrast that enables uniform periodic poling in the thick crystal. Furthermore, we demonstrate that our robust coercive field grating allows multiple cycles of polarization-switching which can be employed to decrease the refractive-index change along the polar axis, induced during the IE process.

Circular microdisk mechanical resonators vibrating in their various resonance modes have emerged as important platforms for a wide spectrum of technologies including photonics, cavity optomechanics, optical metrology, and quantum optics. Optically transduced microdisk resonators made of advanced materials such as silicon carbide (SiC), diamond, and other wide- or ultrawide-bandgap materials are especially attractive. They are also of strong interest in the exploration of transducers or detectors for harsh environments and mission-oriented applications. Here we report on the first experimental investigation and analysis of energetic proton radiation effects on microdisk resonators made of 3C-SiC thin film grown on silicon substrate. We fabricate and study microdisks with diameters of ∼48 µm and ∼36 µm, and with multimode resonances in the ∼1 to 20 MHz range. We observe consistent downshifts of multimode resonance frequencies, and measure fractional frequency downshifts from the first three flexural resonance modes, up to ∼-3420 and -1660 ppm for two devices, respectively, in response to 1.8 MeV proton radiation at a dosage of 1014/cm2. Such frequency changes are attributed to the radiation-induced Young’s modulus change of ∼0.38% and ∼0.09%, respectively. These devices also exhibit proton detection responsivity of ℜ ≈ -5 to -6 × 10−6 Hz/proton. The results provide new knowledge of proton radiation effects in SiC materials, and may lead to better understanding and exploitation of micro/nanoscale devices for harsh-environment sensing, optomechanics, and integrated photonics applications.

We correct two mistakes in [Opt. Mater. Express 12, 2772 (2022) [CrossRef] ]. These corrections have no influence on the conclusions of the original paper.